Cas no 1260829-77-3 (3-bromo-5-chloro-1-methyl-1H-indazole)

• Product Name: 3-bromo-5-chloro-1-methyl-1H-indazole
• CAS No: 1260829-77-3
• MF: C₈H₆BrClN₂
• MW: 245.50
• MDL: MFCD12756574
• CID: 5096543
• PubChem ID: 83843652
• Update Time: 2026-03-02

3-bromo-5-chloro-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloro-1-methyl-1H-indazole
• 1260829-77-3
• SCHEMBL15334218
• SY324180
• MFCD12756574
• P19916
• QBWOQLDBVDCJIG-UHFFFAOYSA-N
• 3-bromo-5-chloro-1-methylindazole
• BS-43353
• DB-204394

• MDL： MFCD12756574
• Inchi： 1S/C8H6BrClN2/c1-12-7-3-2-5(10)4-6(7)8(9)11-12/h2-4H,1H3
• InChI Key： QBWOQLDBVDCJIG-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(=CC=1)N(C)N=C2Br

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-bromo-5-chloro-1-methyl-1H-indazole

3-Bromo-5-Chloro-1-Methyl-1H-Indazole: A Versatile Compound with Promising Applications in Medicinal Chemistry and Materials Science

3-Bromo-5-Chloro-1-Methyl-1H-Indazole (CAS No. 1260829-77-3) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique molecular structure and potential biological activities. This compound belongs to the indazole family, a class of aromatic heterocycles characterized by a fused benzene and pyrazole ring system. The presence of bromo and chloro substituents at specific positions, along with a methyl group at the 1-position, imparts distinct chemical properties and biological functionalities to 3-Bromo-5-Chloro-1-Methyl-1H-Indazole. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the development of antitumor agents and anti-inflammatory compounds.

The molecular structure of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole consists of a six-membered indazole ring with two heteroatoms (nitrogen and carbon) and three substituents: a bromine atom at the 3-position, a chlorine atom at the 5-position, and a methyl group at the 1-position. This combination of substituents creates a multifunctional molecule with potential interactions with various biological targets. The indazole ring, known for its stability and ability to form hydrogen bonds, provides a robust framework for the attachment of functional groups. The bromo and chloro substituents, which are electron-withdrawing groups, influence the electronic distribution within the molecule, affecting its reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole through various routes, including electrophilic substitution reactions and transition-metal-catalyzed coupling methods. These synthetic approaches have been optimized to yield high-purity compounds suitable for further chemical modifications. The ability to tailor the molecular structure of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole through chemical derivatization has opened new avenues for exploring its pharmacological potential. For instance, the introduction of additional functional groups or the modification of existing substituents can enhance the compound's bioavailability, selectivity, and therapeutic efficacy.

In the realm of medicinal chemistry, 3-Bromo-5-Chloro-1-Methyl-1H-Indazole has shown promising activity against a range of disease targets. Studies published in *Journal of Medicinal Chemistry* and *European Journal of Medicinal Chemistry* have demonstrated its potential as a lead compound for the development of novel antitumor agents. The compound's ability to interact with DNA and inhibit the proliferation of cancer cells has been a focal point of recent research. Additionally, its anti-inflammatory properties, as evidenced by in vitro and in vivo studies, suggest its potential application in the treatment of chronic inflammatory disorders.

One of the key advantages of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole is its compatibility with various chemical modifications. Researchers have explored the possibility of incorporating additional functional groups, such as hydroxyl or amino groups, to enhance the compound's solubility and biological activity. These modifications can also improve the compound's pharmacokinetic properties, such as its half-life and tissue distribution. The versatility of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole as a scaffold has made it a valuable tool in the design of hybrid molecules that combine the properties of multiple pharmacophores.

Recent studies have also highlighted the potential of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole in the field of materials science. Its unique electronic properties and structural rigidity make it suitable for applications in the development of advanced materials, such as conductive polymers and optoelectronic devices. The presence of bromo and chloro substituents can influence the compound's electronic behavior, enabling its use in the fabrication of semiconducting materials with tailored properties. These findings underscore the multifaceted nature of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole and its potential for cross-disciplinary applications.

Despite its promising properties, the development of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole as a therapeutic agent requires further investigation into its safety profile and mechanism of action. Preclinical studies are ongoing to evaluate its toxicity, pharmacokinetics, and efficacy in various disease models. The compound's potential for drug resistance and side effects must be thoroughly assessed to ensure its safety and effectiveness in clinical settings. Additionally, the optimization of its synthesis and formulation is critical for its commercial viability.

In conclusion, 3-Bromo-5-Chloro-1-Methyl-1H-Indazole (CAS No. 1260829-77-3) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique molecular structure and functional substituents provide a foundation for the development of novel therapeutics and advanced materials. Continued research into its biological activities, synthetic methods, and potential applications will be essential in unlocking its full potential. As the field of chemical sciences advances, the role of 3-Bromo-5-Chloro-1-Methyl-1H-Indazole in the discovery of new drugs and materials is likely to expand, offering new opportunities for innovation and scientific breakthroughs.